Cas no 7556-88-9 (5-Quinazolinol (7CI,8CI,9CI))

5-Quinazolinol (7CI,8CI,9CI) is a heterocyclic organic compound featuring a quinazoline core substituted with a hydroxyl group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its rigid aromatic framework and functional group reactivity make it valuable for developing inhibitors, particularly in kinase-targeted therapies. The compound's stability and compatibility with diverse reaction conditions enhance its utility in medicinal chemistry. Additionally, its well-defined nomenclature (7CI,8CI,9CI) ensures precise identification in research and industrial settings. 5-Quinazolinol is recognized for its potential in drug discovery and fine chemical synthesis.
5-Quinazolinol (7CI,8CI,9CI) structure
5-Quinazolinol (7CI,8CI,9CI) structure
Product Name:5-Quinazolinol (7CI,8CI,9CI)
CAS No:7556-88-9
MF:C8H6N2O
MW:146.14604139328
CID:1021769
PubChem ID:135463864
Update Time:2025-05-27

5-Quinazolinol (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Quinazolinol (7CI,8CI,9CI)
    • 1H-quinazolin-5-one
    • CS-0257775
    • QUINAZOLIN-5-OL
    • DTXSID50343414
    • SCHEMBL11776663
    • ATQUABCIJINPMX-UHFFFAOYSA-N
    • SCHEMBL277182
    • AB07778
    • AKOS006273743
    • EN300-6769397
    • SCHEMBL3141716
    • AKOS006380389
    • 5-Hydroxychinazoline
    • Z1198155756
    • 7556-88-9
    • quinazolin-5-one
    • 5-Quinazolinol
    • Inchi: 1S/C8H6N2O/c11-8-3-1-2-7-6(8)4-9-5-10-7/h1-5,11H
    • InChI Key: ATQUABCIJINPMX-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2C1=CN=CN=2

Computed Properties

  • Exact Mass: 146.048012819g/mol
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46Ų

5-Quinazolinol (7CI,8CI,9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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